5-((4-Isopropylphenoxy)methyl)-N-(pyridin-3-yl)furan-2-carboxamide

• IUPAC Name: 5-[(4-propan-2-ylphenoxy)methyl]-N-pyridin-3-ylfuran-2-carboxamide
• InChI: InChI=1S/C20H20N2O3/c1-14(2)15-5-7-17(8-6-15)24-13-18-9-10-19(25-18)20(23)22-16-4-3-11-21-12-16/h3-12,14H,13H2,1-2H3,(H,22,23)
• InChI Key: LBOFREDNKUUXQR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC2=CC=C(O2)C(=O)NC3=CN=CC=C3
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

5-((4-Isopropylphenoxy)methyl)-N-(pyridin-3-yl)furan-2-carboxamide is a furan-2-carboxamide derivative featuring a 4-isopropylphenoxymethyl substituent at the 5-position of the furan ring and a pyridin-3-yl amine group.

Biological Activity

5-((4-Isopropylphenoxy)methyl)-N-(pyridin-3-yl)furan-2-carboxamide, also known by its CAS number 693231-81-1, is a synthetic organic compound classified as a furan carboxamide. This compound has garnered attention in medicinal chemistry due to its potential biological activities and therapeutic applications.

Chemical Structure and Properties

The molecular formula of 5-((4-Isopropylphenoxy)methyl)-N-(pyridin-3-yl)furan-2-carboxamide is $C_{20}H_{20}N_{2}O_{3}$, with a molecular weight of approximately 336.38 g/mol. The structure features a furan ring, a carboxamide group, and substituents that enhance its biological interactions.

Property	Value
Molecular Formula	$C_{20}H_{20}N_{2}O_{3}$
Molecular Weight	336.38 g/mol
CAS Number	693231-81-1
Physical State	Solid

The biological activity of this compound is attributed to its ability to interact with various biological targets, including enzymes and receptors. The presence of the pyridine moiety may enhance its binding affinity due to its capacity to act as a hydrogen bond donor or acceptor. Additionally, the hydrophobic isopropyl group can improve membrane permeability, facilitating cellular uptake.

Biological Activity and Therapeutic Potential

Research indicates that compounds with similar structures exhibit a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects. The specific biological activities of 5-((4-Isopropylphenoxy)methyl)-N-(pyridin-3-yl)furan-2-carboxamide have not been extensively detailed in public databases; however, the following potential activities can be inferred based on structural analogs:

• Anti-inflammatory Activity : Compounds with carboxamide groups often show anti-inflammatory properties by inhibiting pro-inflammatory cytokines.
• Antitumor Activity : Similar furan derivatives have been studied for their ability to induce apoptosis in cancer cells.
• Antimicrobial Activity : The structural features may contribute to antimicrobial properties against various pathogens.

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Melting Point (°C)	Notable Properties
Target Compound	Furan-2-carboxamide	4-Isopropylphenoxymethyl, Pyridin-3-yl	N/A	High lipophilicity (isopropylphenoxy)
5-[(4-Chloro-3-methylphenoxy)methyl]-N-[4...	Furan-2-carboxamide	4-Cl-3-CH₃-phenoxymethyl, Diethylaminophenyl	N/A	Enhanced solubility (diethylamino)
3,4-Dichloro-N-(5-(morpholinomethyl)-4-...	Thiazole-2-yl	Morpholinomethyl, 3,4-Cl₂-benzamide	180–182 (Compound 4d, )	Improved solubility (morpholine)
Furo[2,3-b]pyridine-3-carboxamide	Furopyridine	4-Fluorophenyl, Trifluoroethylamino	N/A	High metabolic stability

Research Findings and Implications

• Substituent Effects: Lipophilic groups (e.g., isopropylphenoxy, chlorophenyl) enhance membrane permeability but may reduce aqueous solubility. Polar substituents like morpholinomethyl or diethylamino improve solubility but require balanced design to retain target affinity .
• Core Structure Impact : Furan derivatives offer synthetic versatility, while fused systems (e.g., furopyridine, benzofuran) provide rigidity for selective target engagement .
• Synthetic Methods : Coupling reactions (e.g., amide bond formation in ) are common across analogs, suggesting shared scalability challenges .